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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for measuring the

polymerization shrinkage of dual-cure cements, a critical parameter influencing the clinical

success of dental restorations. Understanding and accurately quantifying this shrinkage is

paramount in the development and evaluation of new dental materials.

Introduction
Polymerization shrinkage is an inherent characteristic of resin-based dental materials, including

dual-cure cements. This volumetric reduction occurs as monomer molecules convert into a

polymer network.[1] Uncontrolled shrinkage can lead to stress at the restoration-tooth interface,

potentially causing marginal gaps, microleakage, post-operative sensitivity, and secondary

caries.[2] Dual-cure cements undergo polymerization through both light- and self-curing

mechanisms, making the analysis of their shrinkage behavior complex.[3][4] This document

outlines three common and reliable methods for quantifying polymerization shrinkage: the

Strain Gauge Method, the Bonded-Disc Method, and Micro-Computed Tomography (µCT)

Analysis.
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Data Summary
The following table summarizes representative polymerization shrinkage values for different

types of resin composites and cements, as reported in the literature. These values can serve

as a benchmark for experimental results.
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Material Type
Measurement
Method

Volumetric
Shrinkage (%)

Linear
Shrinkage (%)

Reference

Posterior

Composite (P-

50)

Strain Gauge -
Lowest among

tested
[5]

Silorane-based

Composite (P90)
Particle Tracking - 0.33 [2]

Methacrylate-

based

Composite

(Z250)

Particle Tracking - - [2]

Flowable

Composite

(Z350)

Particle Tracking - 1.41 [2]

G-ænial

A'CHORD

Strain Gauge &

Archimedes
1.80 0.3811 [6]

G-ænial

Universal

Injectable

Strain Gauge &

Archimedes
3.89 - [6]

Admira Fusion x-

tra (Bulk-fill)
µCT 2.1 - [7]

SonicFill 2 (Bulk-

fill)
µCT 0.6 - [7]

Filtek Bulk Fill µCT
0.94 - 1.67 (with

adhesive)
- [8]

SDR (Low-

viscosity bulk-fill)
µCT 2.55 - 3.14 - [8]

Experimental Protocols
Strain Gauge Method
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The strain gauge method is a widely used technique for real-time measurement of linear

polymerization shrinkage.[5][9] It measures the dimensional change of a material bonded to a

strain gauge, which translates the mechanical strain into a change in electrical resistance.[10]

Protocol:

Materials and Equipment:

Electrical resistance strain gauges (e.g., polyimide-backed).

Strain conditioner and data acquisition system.

Specimen mold (e.g., acrylic ring).

Light-curing unit with a calibrated output.

Dual-cure cement to be tested.

Mixing instruments.

Sample Preparation:

Securely attach the strain gauge to a stable substrate.

Place the specimen mold over the strain gauge.

Mix the dual-cure cement according to the manufacturer's instructions.

Carefully place a standardized volume of the mixed cement onto the center of the strain

gauge within the mold. The typical specimen is shaped into a hemisphere approximately

1.5 mm high and 3–4 mm wide.[10]

Ensure intimate contact between the cement and the strain gauge surface.

Measurement Procedure:

Connect the strain gauge to the strain conditioner, typically in a quarter-bridge circuit.[10]

[11]
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Start data acquisition to establish a baseline reading.

For dual-cure analysis, initiate the measurement in the absence of light to capture the self-

curing shrinkage component.

At a predetermined time point (e.g., 2 or 7 minutes after mixing), light-cure the specimen

for a specified duration (e.g., 20 or 60 seconds).[3]

Continue recording the strain data for a defined period (e.g., 60 minutes) to monitor post-

cure shrinkage.[1][3]

Data Analysis:

The change in voltage is converted to linear strain (ε).

Volumetric shrinkage can be estimated from the linear strain by multiplying by three

(assuming isotropic shrinkage): Volumetric Shrinkage (%) = Linear Strain (ε) × 300.[10]

Plot the shrinkage strain as a function of time to analyze the kinetics of polymerization.

Bonded-Disc Method
The bonded-disc method measures the axial shrinkage of a disc-shaped specimen bonded to a

rigid surface.[1][12] The deflection of a thin glass coverslip placed on top of the shrinking

specimen is measured by a transducer.

Protocol:

Materials and Equipment:

Linear Variable Differential Transformer (LVDT) or similar displacement transducer.

Rigid glass plate (e.g., 3.0 mm thick).

Brass ring mold (e.g., 15 mm diameter, 1.0 mm height).[1]

Thin glass coverslip.

Light-curing unit.
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Dual-cure cement.

Sample Preparation:

Lightly grit-blast the surface of the glass plate to promote adhesion.[1]

Place the brass ring on the glass plate.

Mix the dual-cure cement and place it within the brass ring, ensuring a flat, uniform

surface. The specimen is typically 1.0 mm in height and 8 mm in width.[1]

Carefully place the glass coverslip on top of the cement, ensuring it is centered.

Measurement Procedure:

Position the LVDT transducer in contact with the center of the coverslip.

Start data acquisition to record the baseline position.

To assess the self-curing component, monitor the transducer output for a set period before

light activation.

Light-cure the specimen through the glass coverslip according to the desired protocol.

Continue to record the axial displacement for a specified duration (e.g., 60 minutes) to

capture the full shrinkage profile.[1]

Data Analysis:

The recorded vertical displacement corresponds to the axial linear shrinkage.

Calculate the percentage of linear shrinkage based on the initial specimen thickness.

For bonded discs with a high configuration factor (C-factor > 5), the axial shrinkage can

approximate the volumetric shrinkage.[12]

Micro-Computed Tomography (µCT) Analysis
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Micro-CT is a non-destructive imaging technique that allows for the three-dimensional

visualization and quantification of volumetric polymerization shrinkage.[8][13][14]

Protocol:

Materials and Equipment:

Micro-CT scanner.

Specimen holder (e.g., plastic or resin mold).

Light-curing unit.

Dual-cure cement.

Sample Preparation:

Prepare a standardized cavity or mold for the cement.

Mix the dual-cure cement and place it into the mold.

Measurement Procedure:

Mount the specimen in the µCT scanner.

Perform an initial scan of the uncured cement sample in dark conditions.[13]

Remove the specimen from the scanner and light-cure it according to the desired protocol.

To evaluate the self-curing component, specimens can be left in the dark for a specified

time before or without light-curing.[4]

After the desired curing time, perform a second µCT scan of the cured specimen.

Data Analysis:

Reconstruct the 3D images from both scans.

Using image analysis software, calculate the volume of the cement before (V1) and after

(V2) polymerization.
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Calculate the volumetric shrinkage (SµCT) using the formula: SµCT = (V1 - V2) / V1 ×

100%.[13]

Advanced analysis can visualize the 3D displacement vectors within the material.[14]

Experimental Workflow and Logic
The following diagrams illustrate the general experimental workflow for measuring

polymerization shrinkage and the logical relationship between the different curing mechanisms

of dual-cure cements.
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Caption: General experimental workflow for polymerization shrinkage measurement.
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Caption: Signaling pathways for dual-cure cement polymerization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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